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Compound of Interest

Compound Name: Thi-DPPY

Cat. No.: B12395914

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Thi-DPPY (CAS: 2307699-34-7) is a potent and orally active small molecule inhibitor targeting

Janus kinase 3 (JAK3) and Bruton's tyrosine kinase (BTK). Exhibiting significant anti-

inflammatory and anti-proliferative properties, Thi-DPPY has emerged as a promising

therapeutic candidate, particularly for the treatment of idiopathic pulmonary fibrosis (IPF). This

technical guide provides a comprehensive overview of the available data on Thi-DPPY,

including its biological activity, mechanism of action, and relevant experimental protocols.
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Property Value

CAS Number 2307699-34-7

Chemical Name

N-(3-((2-((3-chloro-4-(3-(morpholin-4-

yl)propoxy)phenyl)amino)thieno[3,2-d]pyrimidin-

4-yl)oxy)phenyl)acrylamide

Molecular Formula C28H28ClN5O4S

Mechanism of Action JAK3 and BTK inhibitor

Quantitative Biological Activity
The inhibitory and anti-proliferative activities of Thi-DPPY have been characterized in various

assays. The key quantitative data are summarized in the table below.

Assay Target/Cell Line IC50 Value Reference

Kinase Inhibition

Assay
JAK3 1.38 nM [1][2]

Kinase Inhibition

Assay
BTK 62.4 nM [1][2]

Cell Proliferation

Assay

Human Bronchial

Epithelial (HBE) Cells
39.0 µM [2]

Preclinical In Vivo Efficacy
Thi-DPPY has demonstrated significant efficacy in a preclinical mouse model of bleomycin-

induced pulmonary fibrosis.[2]
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Animal Model Dosing Regimen Key Findings Reference

Bleomycin-induced

pulmonary fibrosis in

mice

30 and 60 mg/kg,

once daily for 14 days

(oral gavage)

- Attenuated

pulmonary

morphology changes.

- Reduced collagen

deposition in the lung.

- Dose-dependent

decrease in the

expression of IL-6, IL-

17A, and TNF-α in

lung tissue.

[2]

Signaling Pathway
Thi-DPPY exerts its therapeutic effects primarily through the inhibition of the JAK3-STAT

signaling pathway, which is a critical mediator of inflammatory responses and fibrosis.
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Caption: Inhibition of the JAK3-STAT signaling pathway by Thi-DPPY.
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Experimental Protocols
The following are representative protocols for key experiments used to characterize Thi-DPPY.

Kinase Inhibition Assay (Representative Protocol)
This protocol describes a typical in vitro kinase assay to determine the IC50 value of an

inhibitor.

Preparation

Reaction Detection

Prepare serial dilutions
of Thi-DPPY

Add Thi-DPPY and kinase
to microplate wells

Prepare kinase solution
(JAK3 or BTK)

Prepare substrate and
ATP solution

Initiate reaction by
adding ATP/substrate mixIncubate Incubate at 30°C Stop reaction and

add detection reagent
Measure signal

(e.g., luminescence) Calculate IC50

Click to download full resolution via product page

Caption: Workflow for a typical in vitro kinase inhibition assay.

Methodology:

Compound Preparation: Prepare a series of dilutions of Thi-DPPY in DMSO.

Reaction Setup: In a 96-well plate, add the kinase (recombinant human JAK3 or BTK), a

suitable peptide substrate, and the diluted Thi-DPPY.

Reaction Initiation: Initiate the kinase reaction by adding a solution of ATP.

Incubation: Incubate the reaction mixture at 30°C for a specified time (e.g., 60 minutes).

Detection: Stop the reaction and measure the amount of phosphorylated substrate. This can

be done using various methods, such as ADP-Glo™ Kinase Assay (Promega), which
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measures ADP production as an indicator of kinase activity.

Data Analysis: Plot the percentage of kinase inhibition against the logarithm of the Thi-DPPY
concentration and fit the data to a sigmoidal dose-response curve to determine the IC50

value.

Cell Proliferation Assay (Representative Protocol)
This protocol outlines a method to assess the anti-proliferative effects of Thi-DPPY on a cell

line.
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Caption: Workflow for an MTT-based cell proliferation assay.
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Methodology:

Cell Seeding: Seed Human Bronchial Epithelial (HBE) cells into a 96-well plate at a suitable

density and allow them to attach overnight.

Compound Treatment: Replace the medium with fresh medium containing various

concentrations of Thi-DPPY.

Incubation: Incubate the cells for 72 hours.

MTT Assay: Add MTT solution to each well and incubate for 4 hours to allow the formation of

formazan crystals.

Solubilization: Add DMSO to each well to dissolve the formazan crystals.

Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control

and determine the IC50 value by plotting viability against the logarithm of Thi-DPPY
concentration.

In Vivo Model of Bleomycin-Induced Pulmonary Fibrosis
(Representative Protocol)
This protocol provides a general outline for inducing and evaluating pulmonary fibrosis in mice.

Methodology:

Induction of Fibrosis: Anesthetize mice and intratracheally instill a single dose of bleomycin

to induce lung injury and subsequent fibrosis.

Compound Administration: Beginning on a predetermined day post-bleomycin administration

(e.g., day 7), administer Thi-DPPY orally (e.g., by gavage) once daily for a specified duration

(e.g., 14 days). A control group receives the vehicle.

Euthanasia and Sample Collection: At the end of the treatment period, euthanize the mice

and collect lung tissue and bronchoalveolar lavage fluid (BALF).
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Histological Analysis: Fix a portion of the lung tissue in formalin, embed in paraffin, and stain

with Masson's trichrome to assess collagen deposition and lung architecture.

Biochemical Analysis: Homogenize a portion of the lung tissue to measure the levels of

inflammatory cytokines (e.g., IL-6, IL-17A, TNF-α) by ELISA.

Data Analysis: Compare the histological scores and cytokine levels between the Thi-DPPY-

treated groups and the vehicle-treated control group.

Synthesis
The synthesis of Thi-DPPY involves a multi-step process. A plausible synthetic route is outlined

below.

Starting Material A
(Thieno[3,2-d]pyrimidine core)

Intermediate 1

Coupling

Starting Material B
(Substituted aniline) Thi-DPPY

Acylation

Starting Material C
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Caption: A plausible synthetic scheme for Thi-DPPY.

A detailed, step-by-step synthesis protocol is not publicly available in the referenced literature.

The synthesis would likely involve the coupling of a functionalized thieno[3,2-d]pyrimidine core

with a substituted aniline, followed by acylation to introduce the acrylamide group.

Conclusion
Thi-DPPY is a potent dual inhibitor of JAK3 and BTK with promising in vitro and in vivo activity.

Its demonstrated efficacy in a preclinical model of idiopathic pulmonary fibrosis highlights its

potential as a novel therapeutic agent for this debilitating disease. Further investigation into its

pharmacokinetic profile and detailed mechanism of action is warranted to support its clinical

development. This technical guide provides a summary of the currently available data to aid
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researchers and drug development professionals in their evaluation and potential future studies

of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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